Cas no 380196-88-3 (2-chloro-1-3-(4-chlorophenyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one)

• Product Name: 2-chloro-1-3-(4-chlorophenyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one
• CAS No: 380196-88-3
• MF: C₁₅H₁₂Cl₂N₂O₂
• MW: 323.173981666565
• CID: 3104899
• PubChem ID: 5019322
• Update Time: 2025-10-28

2-chloro-1-3-(4-chlorophenyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• <br>2-Chloro-1-[3-(4-chloro-phenyl)-5-furan-2-yl-4,5-dihydro-pyrazol-1-yl]-etha none
• Ethanone, 2-chloro-1-[3-(4-chlorophenyl)-5-(2-furanyl)-4,5-dihydro-1H-pyrazol-1-yl]-
• 2-Chloro-1-[3-(4-chlorophenyl)-5-(furan-2-yl)-4,5-dihydro-1h-pyrazol-1-yl]ethan-1-one
• 2-chloro-1-3-(4-chlorophenyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one
• AKOS000115079
• 2-CHLORO-1-[3-(4-CHLOROPHENYL)-5-(FURAN-2-YL)-4,5-DIHYDROPYRAZOL-1-YL]ETHANONE
• 2-chloro-1-[3-(4-chlorophenyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethanone
• EN300-01553
• 2-chloro-1-[5-(4-chlorophenyl)-3-(furan-2-yl)-3,4-dihydropyrazol-2-yl]ethanone
• 2-Chloro-1-[3-(4-chloro-phenyl)-5-furan-2-yl-4,5-dihydro-pyrazol-1-yl]-ethanone
• FQA19688
• BDBM50619178
• 2-chloro-1-(3-(4-chlorophenyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)ethan-1-one
• G38205
• UPCMLD0ENAT5266941:001
• 830-252-4
• CS-0218625
• STK999923
• CHEMBL5431646
• 380196-88-3
• Z56813254
• AKOS016877997

• Inchi： 1S/C15H12Cl2N2O2/c16-9-15(20)19-13(14-2-1-7-21-14)8-12(18-19)10-3-5-11(17)6-4-10/h1-7,13H,8-9H2
• InChI Key： UEBPPDDUWDPSDW-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(C2=CC=CO2)CC(C2=CC=C(Cl)C=C2)=N1)CCl

Computed Properties

• Exact Mass: 322.0275830Da
• Monoisotopic Mass: 322.0275830Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-chloro-1-3-(4-chlorophenyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one

2-Chloro-1-[3-(4-Chlorophenyl)-5-(Furan-2-yl)-4,5-Dihydro-1H-Pyrazol-1-Yl]Ethanone: A Comprehensive Overview

2-Chloro-1-[3-(4-Chlorophenyl)-5-(Furan-2-yl)-4,5-Dihydro-1H-Pyrazol-1-Yl]Ethanone, also known by its CAS registry number 380196-88-3, is a complex organic compound with a unique structure that has garnered attention in the fields of medicinal chemistry and chemical synthesis. This compound is characterized by its pyrazole ring system, which is substituted with a furan moiety and a chlorophenyl group, along with a ketone functional group. The presence of these substituents contributes to its potential biological activity and makes it an interesting target for further research.

The molecular structure of this compound is notable for its heterocyclic framework. The pyrazole ring, which is partially hydrogenated (4,5-dihydro), serves as a central hub for various substituents. The furan group attached at position 5 introduces aromaticity and potential conjugation effects, while the 4-chlorophenyl group at position 3 adds electron-withdrawing properties. The ketone group at position 1 further enhances the compound's reactivity and functional versatility. These structural features make it a promising candidate for exploring its role in drug design and chemical catalysis.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed various methodologies to construct the pyrazole core, including condensation reactions involving aldehydes or ketones with appropriate amine precursors. The incorporation of the furan and chlorophenyl groups has been achieved through directed metallation or Suzuki coupling reactions, ensuring high regioselectivity. The optimization of these synthetic routes has significantly improved the overall yield and purity of the compound, making it more accessible for downstream applications.

In terms of biological activity, preliminary assays have suggested that this compound exhibits moderate inhibitory effects on certain enzyme targets. For instance, studies have indicated potential anti-inflammatory properties due to its ability to modulate cytokine production in vitro. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been explored, highlighting its potential as a lead molecule in the development of novel therapeutics for inflammatory diseases.

The pharmacokinetic profile of this compound has also been investigated. Early results indicate that it possesses reasonable bioavailability when administered orally, though further studies are required to assess its metabolic stability and clearance pathways. These findings underscore the importance of optimizing drug delivery systems to enhance its therapeutic efficacy while minimizing adverse effects.

From an environmental perspective, the degradation pathways of this compound have been studied under simulated environmental conditions. Results suggest that it undergoes hydrolytic cleavage under alkaline conditions, leading to the formation of less complex byproducts. This information is crucial for evaluating its environmental impact and ensuring sustainable practices during its production and disposal.

In conclusion, 2-Chloro-1-[3-(4-Chlorophenyl)-5-(Furan-2-Yl)-4,5-Dihydro-1H-Pyrazol-1-Yl]Ethanone (CAS No: 380196-88-3) represents a valuable addition to the portfolio of heterocyclic compounds with potential applications in drug discovery and chemical synthesis. Its unique structure, coupled with promising biological activity profiles, positions it as a compelling target for further investigation. As research continues to unfold, this compound may pave the way for innovative therapeutic strategies addressing unmet medical needs.